1-[4-(Butylamino)pyridin-3-yl]sulfonyl-3-propan-2-ylurea

• Molecular Formula: C13H22N4O3S
• Molecular Weight: 314.41 g/mol
• IUPAC Name: 1-[4-(butylamino)pyridin-3-yl]sulfonyl-3-propan-2-ylurea
• InChI: InChI=1S/C13H22N4O3S/c1-4-5-7-15-11-6-8-14-9-12(11)21(19,20)17-13(18)16-10(2)3/h6,8-10H,4-5,7H2,1-3H3,(H,14,15)(H2,16,17,18)
• InChI Key: PKPWQONQZUMHLK-UHFFFAOYSA-N
• SMILES: CCCCNC1=C(C=NC=C1)S(=O)(=O)NC(=O)NC(C)C

Description

1-[4-(Butylamino)pyridin-3-yl]sulfonyl-3-propan-2-ylurea, also known as BPSU, is a chemical compound that has been widely studied for its potential use in scientific research applications. BPSU is a sulfonylurea derivative that has been found to have a variety of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments. In

Mechanism of Action

The mechanism of action of 1-[4-(Butylamino)pyridin-3-yl]sulfonyl-3-propan-2-ylurea involves the activation of ATP-sensitive potassium (KATP) channels in pancreatic beta cells. This activation leads to the depolarization of the cell membrane, which triggers the release of insulin. 1-[4-(Butylamino)pyridin-3-yl]sulfonyl-3-propan-2-ylurea has also been found to activate KATP channels in other tissues, such as the heart and smooth muscle, which may explain its other physiological effects.
Biochemical and Physiological Effects:
1-[4-(Butylamino)pyridin-3-yl]sulfonyl-3-propan-2-ylurea has been found to have a variety of biochemical and physiological effects. In addition to its effects on insulin secretion, 1-[4-(Butylamino)pyridin-3-yl]sulfonyl-3-propan-2-ylurea has been found to have vasodilatory effects, which may make it a potential treatment for hypertension. 1-[4-(Butylamino)pyridin-3-yl]sulfonyl-3-propan-2-ylurea has also been found to have anti-inflammatory effects, which may make it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[4-(Butylamino)pyridin-3-yl]sulfonyl-3-propan-2-ylurea in laboratory experiments is its specificity for KATP channels. This specificity allows researchers to study the effects of KATP channel activation without the interference of other ion channels. However, one limitation of using 1-[4-(Butylamino)pyridin-3-yl]sulfonyl-3-propan-2-ylurea is its relatively short half-life, which may limit its usefulness in long-term experiments.

Future Directions

There are several future directions for research on 1-[4-(Butylamino)pyridin-3-yl]sulfonyl-3-propan-2-ylurea. One area of research that shows promise is the development of 1-[4-(Butylamino)pyridin-3-yl]sulfonyl-3-propan-2-ylurea analogs with improved pharmacokinetic properties. Another area of research is the study of the effects of 1-[4-(Butylamino)pyridin-3-yl]sulfonyl-3-propan-2-ylurea on other tissues, such as the brain and immune system. Finally, the potential use of 1-[4-(Butylamino)pyridin-3-yl]sulfonyl-3-propan-2-ylurea as a treatment for diabetes and other diseases will continue to be an area of active research.

Synthesis Methods

The synthesis of 1-[4-(Butylamino)pyridin-3-yl]sulfonyl-3-propan-2-ylurea involves the reaction of 3-aminopyridine with butylamine, followed by the addition of sulfonyl chloride and isocyanate. The resulting compound is then purified through recrystallization to yield 1-[4-(Butylamino)pyridin-3-yl]sulfonyl-3-propan-2-ylurea. This method has been used successfully to produce 1-[4-(Butylamino)pyridin-3-yl]sulfonyl-3-propan-2-ylurea in high yields and with high purity.

Scientific Research Applications

1-[4-(Butylamino)pyridin-3-yl]sulfonyl-3-propan-2-ylurea has been studied extensively for its potential use in scientific research applications. One area of research that has shown promise is in the study of diabetes. 1-[4-(Butylamino)pyridin-3-yl]sulfonyl-3-propan-2-ylurea has been found to stimulate insulin secretion from pancreatic beta cells, making it a potential treatment for diabetes. In addition, 1-[4-(Butylamino)pyridin-3-yl]sulfonyl-3-propan-2-ylurea has been found to have antidiabetic effects in animal models of diabetes.